Cas no 1805121-93-0 (1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene)

• Product Name: 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene
• CAS No: 1805121-93-0
• MF: C₇HBr₂F₅O
• MW: 355.882258176804
• CID: 4706660
• Update Time: 2025-06-08

1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene

• Inchi： 1S/C7HBr2F5O/c8-2-1-3(15-7(12,13)14)4(9)6(11)5(2)10/h1H
• InChI Key： YNPFAQUBFSUVQN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1OC(F)(F)F)Br)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 9.2

Additional information on 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene

Introduction to 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1805121-93-0)

1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1805121-93-0) is a multifunctional organic compound with a unique combination of bromine, fluorine, and trifluoromethoxy substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The intricate structure of 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene provides a robust platform for the development of novel materials and compounds with tailored properties.

The molecular formula of 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene is C₉H₂Br₂F₅O. The presence of multiple halogen substituents, particularly bromine and fluorine, imparts unique chemical and physical properties to the molecule. These properties include enhanced solubility in organic solvents, improved thermal stability, and increased reactivity in various chemical reactions. The trifluoromethoxy group further enhances the molecule's stability and reactivity, making it a valuable building block in synthetic chemistry.

In the realm of pharmaceutical research, 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent inhibitors for specific enzymes involved in cancer progression. The unique combination of halogen substituents and the trifluoromethoxy group provides a versatile platform for modifying the pharmacological properties of these inhibitors.

Beyond pharmaceutical applications, 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene has also found utility in materials science. Its high thermal stability and reactivity make it an excellent candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California demonstrated the use of this compound in the development of high-performance polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in industries such as aerospace, automotive, and electronics.

The synthetic versatility of 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene has been further explored through various chemical transformations. A recent study published in Organic Letters reported a novel method for the selective functionalization of this compound using transition-metal-catalyzed reactions. This method allows for the efficient synthesis of a wide range of derivatives with diverse functional groups, expanding its potential applications in both academic and industrial settings.

In addition to its synthetic utility, 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene has been studied for its environmental impact. Research conducted by environmental scientists has shown that this compound is relatively stable under ambient conditions but can be effectively degraded through advanced oxidation processes. This finding is crucial for ensuring its safe use and disposal in industrial processes.

The safety profile of 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene has also been extensively evaluated. Toxicological studies have demonstrated that this compound exhibits low toxicity when handled properly and under controlled conditions. However, appropriate safety measures should always be followed to minimize any potential risks associated with its use.

In conclusion, 1,4-Dibromo-2,3-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1805121-93-0) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of bromine, fluorine, and trifluoromethoxy substituents provides a robust platform for developing novel materials and compounds with tailored properties. Ongoing research continues to uncover new applications and improve our understanding of this intriguing molecule.